Cas no 2763750-49-6 (6-bromo-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine dihydrochloride)

• Product Name: 6-bromo-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine dihydrochloride
• CAS No: 2763750-49-6
• MF: C₇H₉BrCl₂N₄
• MW: 299.983157873154
• CID: 6785232
• PubChem ID: 165986447
• Update Time: 2025-07-22

6-bromo-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2763750-49-6
• 6-bromo-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine dihydrochloride
• EN300-37374617

• Inchi： 1S/C7H7BrN4.2ClH/c1-12-6-5(11-7(12)9)2-4(8)3-10-6;;/h2-3H,1H3,(H2,9,11);2*1H
• InChI Key： QRFJOBXBMBNADE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)N=C(N)N2C.Cl.Cl

Computed Properties

• Exact Mass: 297.93876g/mol
• Monoisotopic Mass: 297.93876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on 6-bromo-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine dihydrochloride

Comprehensive Overview of 6-bromo-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine dihydrochloride (CAS No. 2763750-49-6)

6-bromo-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine dihydrochloride (CAS No. 2763750-49-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the imidazo[4,5-b]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a bromo substituent at the 6-position and a methyl group at the 3-position enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for kinase inhibitors and other therapeutic agents.

The structural uniqueness of 6-bromo-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine dihydrochloride makes it a valuable intermediate in medicinal chemistry. Its dihydrochloride salt form improves solubility, facilitating its use in aqueous-based reactions. Recent studies highlight its potential in targeting cancer-related pathways, especially in the context of precision medicine and personalized therapies. These applications align with current trends in AI-driven drug discovery, where computational models predict the efficacy of such compounds in silico before lab validation.

From a synthetic perspective, the compound’s CAS No. 2763750-49-6 serves as a critical identifier for procurement and regulatory compliance. Its synthesis often involves palladium-catalyzed cross-coupling reactions, a topic frequently searched by chemists exploring C-H activation or borylation techniques. The growing demand for high-purity intermediates in biopharmaceutical manufacturing further underscores its commercial relevance. Additionally, its stability under various pH conditions makes it suitable for formulation development.

Beyond oncology, 6-bromo-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine dihydrochloride is investigated for neurodegenerative disease applications. Its ability to modulate protein-protein interactions aligns with research on Alzheimer’s and Parkinson’s therapies. This dual therapeutic potential positions it as a multifunctional scaffold, a keyword often associated with fragment-based drug design. Laboratories focusing on high-throughput screening (HTS) also utilize this compound to identify novel bioactive molecules.

Environmental and safety profiles of CAS No. 2763750-49-6 are rigorously evaluated to meet green chemistry principles. Innovations in catalytic recycling and solvent-free synthesis aim to minimize waste during its production. Such advancements resonate with the sustainable chemistry movement, a trending topic among academic and industrial researchers. Furthermore, its compatibility with continuous flow chemistry systems highlights its adaptability to modern process intensification strategies.

In summary, 6-bromo-3-methyl-3H-imidazo[4,5-b]pyridin-2-amine dihydrochloride exemplifies the intersection of structural innovation and therapeutic potential. Its relevance spans drug development, material science, and biocatalysis, making it a compound of enduring scientific interest. As the pharmaceutical industry embraces digital transformation, compounds like this will continue to play pivotal roles in next-generation therapeutics.